Cas no 659743-72-3 (3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde)

• Product name: 3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde
• CAS No: 659743-72-3
• MF: C₉H₁₂N₂O
• MW: 164.20438
• CID: 1115575
• PubChem ID: 45088814

3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-methyl-Imidazo[1,5-a]pyridine-1-carboxaldehyde
• Imidazo[1,5-a]pyridine-1-carboxaldehyde, 5,6,7,8-tetrahydro-3-methyl- (9CI)
• 3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde
• EN300-1296494
• 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carbaldehyde
• 3-METHYL-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE
• 659743-72-3

• Inchi： InChI=1S/C9H12N2O/c1-7-10-8(6-12)9-4-2-3-5-11(7)9/h6H,2-5H2,1H3
• InChI Key： HHQIRLRAPHKUIT-UHFFFAOYSA-N
• SMILES： CC1=NC(=C2N1CCCC2)C=O

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 34.89